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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583

Essential Safety and Handling Guide for
Diphenyl Phthalate-3,4,5,6-d4

This guide provides immediate safety, handling, and disposal protocols for Diphenyl
Phthalate-3,4,5,6-d4, tailored for research scientists and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and maintaining
experimental integrity.

Chemical Identifier:
e Compound: Diphenyl Phthalate-3,4,5,6-d4
e CAS Number: 1398065-61-6

Diphenyl Phthalate-3,4,5,6-d4 is a deuterated form of Diphenyl Phthalate. While specific
hazard data for the deuterated compound is limited, the safety precautions should be based on
the known hazards of its non-deuterated analogue, which is classified as a skin, eye, and
respiratory irritant.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure. The following
table summarizes the recommended PPE for handling Diphenyl Phthalate-3,4,5,6-d4.
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Specification/Recommend
PPE Category Item i
ation

ANSI Z87.1 certified safety
) glasses with side shields or
Eye Protection Safety Glasses/Goggles )
chemical splash goggles are

mandatory.

Nitrile or Butyl rubber gloves
are recommended. Always
_ inspect gloves for integrity
Hand Protection Gloves
before use and change them
frequently. Refer to the glove

compatibility table below.

A standard, long-sleeved
laboratory coat should be worn
] at all times. For larger
Body Protection Lab Coat - i
quantities or potential for
splashing, a chemically

resistant apron is advised.

Use in a well-ventilated area or
a chemical fume hood. If dust
) ) or aerosols may be generated,
Respiratory Respirator )
a NIOSH-approved respirator
with an appropriate particulate

filter may be necessary.

Glove Chemical Resistance/Compatibility:

The following table provides guidance on glove material compatibility with phthalates. It is
crucial to consult the glove manufacturer's specific chemical resistance data.
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General Phthalate

Glove Material Dibutyl Phthalate Rating L

Suitability

Good to Excellent: Provides
Nitrile Recommended good resistance to a range of

chemicals.

N Excellent: Often recommended
Not specified, but generally )
Butyl Rubber for handling esters and
excellent for esters
ketones.

Fair to Poor: Not
Latex Limited Use recommended for prolonged

contact.

] Poor: Offers minimal protection
Vinyl Not Recommended ) )
against many chemicals.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risk and environmental
impact.

Handling and Storage:

e Engineering Controls: All handling of Diphenyl Phthalate-3,4,5,6-d4 should be conducted in
a well-ventilated laboratory, preferably within a certified chemical fume hood.

o Personal Hygiene: Avoid inhalation of dust and direct contact with skin and eyes.[1] Wash
hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from incompatible materials.

Spill Management:
o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure adequate ventilation.
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o Contain: For solid spills, carefully sweep up the material to avoid generating dust. For liquid
spills, use an inert absorbent material.

o Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled
container for hazardous waste disposal.

o Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.
Disposal Plan:

o Waste Categorization: All waste contaminated with Diphenyl Phthalate-3,4,5,6-d4, including
empty containers, used PPE, and spill cleanup materials, must be treated as hazardous
chemical waste.

e Segregation: Do not mix phthalate waste with other waste streams. Keep it in a dedicated,
sealed, and clearly labeled hazardous waste container.

o Disposal Route: Dispose of the chemical waste through your institution's designated
hazardous waste management program, following all local, state, and federal regulations. Do
not dispose of it down the drain or in regular trash.

Experimental Workflow

The following diagram outlines the standard workflow for safely handling Diphenyl Phthalate-
3,4,5,6-d4 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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